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Compound of Interest

Compound Name: Co 102862

Cat. No.: B1669277 Get Quote

For Research Use Only: Not for human or veterinary use.

This document provides essential safety and logistical information for the proper disposal of Co
102862, a potent, broad-spectrum, state-dependent voltage-gated sodium channel blocker. The

following procedures are intended for researchers, scientists, and drug development

professionals to ensure safe handling and disposal in a laboratory setting.

Chemical and Physical Properties
Property Value

Chemical Name

2-[[4-(4-

Fluorophenoxy)phenyl]methylene]hydrazinecarb

oxamide

Molecular Formula C14H12FN3O2

CAS Number 181144-66-1

Appearance Solid

Solubility Soluble in DMSO

Hazard Assessment
According to the Safety Data Sheet (SDS) provided by Cayman Chemical, Co 102862 is not

classified as a hazardous substance according to the Globally Harmonized System (GHS).[1]
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However, it is crucial to handle all laboratory chemicals with care and to follow established

safety protocols.

Personal Protective Equipment (PPE)
Before handling Co 102862, ensure the following personal protective equipment is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Disposal Procedures
The disposal of Co 102862 and its contaminated materials must adhere to local, state, and

federal regulations.

Step 1: Unused or Expired Compound (Solid)

Small Quantities: For very small residual amounts, disposal with household waste may be

permissible, but it is highly recommended to follow chemical waste procedures as a best

practice.[1]

Larger Quantities: Unused or expired solid Co 102862 should be collected in a clearly

labeled, sealed container designated for chemical waste.

Waste Labeling: The container must be labeled with the full chemical name: "2-[[4-(4-

Fluorophenoxy)phenyl]methylene]hydrazinecarboxamide" and the CAS number "181144-66-

1".

Storage: Store the waste container in a designated satellite accumulation area for chemical

waste until it is collected by the institution's environmental health and safety (EHS)

department or a licensed chemical waste disposal company.

Step 2: Solutions of Co 102862 (e.g., in DMSO)
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Collection: Collect all solutions containing Co 102862 in a dedicated, leak-proof, and clearly

labeled waste container.

Solvent Compatibility: Ensure the waste container is compatible with the solvent used (e.g.,

a high-density polyethylene container for DMSO solutions).

Waste Labeling: Label the container with "Hazardous Waste," the full chemical name of the

compound, the solvent (e.g., "in Dimethyl Sulfoxide"), and the estimated concentration.

Storage and Disposal: Store the container in a designated satellite accumulation area and

arrange for pickup by your institution's EHS or a certified hazardous waste contractor. Do not

pour solutions down the drain.

Step 3: Contaminated Labware and Materials

Solid Waste: Items such as pipette tips, tubes, and gloves that have come into contact with

Co 102862 should be collected in a designated solid chemical waste container.

Sharps: Needles or other contaminated sharps must be disposed of in a designated sharps

container for chemical waste.

Glassware: Contaminated glassware should be rinsed with a suitable solvent (e.g., ethanol

or acetone), and the rinsate collected as chemical waste. The cleaned glassware can then

be washed according to standard laboratory procedures.

Experimental Workflow for Disposal
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Start: Disposal of Co 102862

Solid Waste Liquid Waste Contaminated Materials
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Caption: Decision workflow for the proper disposal of Co 102862 waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal Procedures for Co 102862].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669277#co-102862-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1669277#co-102862-proper-disposal-procedures
https://www.benchchem.com/product/b1669277#co-102862-proper-disposal-procedures
https://www.benchchem.com/product/b1669277#co-102862-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1669277?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

